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Compound of Interest

Compound Name: 2-(methylthio)-1H-pyrrole

CAS No.: 53391-61-0

Cat. No.: B3353210

Get Quote

Part 1: Executive Summary & Physicochemical
Identity
2-(methylthio)-1H-pyrrole is a lipophilic, electron-rich heteroaromatic compound used

primarily as a building block in the synthesis of pharmaceuticals (e.g., anti-inflammatory

agents) and functional materials.[1][2] Its solubility behavior is governed by the competition

between the hydrophobic methylthio ether moiety and the hydrogen-bond-donating pyrrole NH

group.

Key Solubility Takeaway: The compound exhibits high solubility in polar aprotic and moderately

polar organic solvents (DMSO, DCM, Ethyl Acetate) but remains sparingly soluble in water,

necessitating the use of organic co-solvents for biological assays.[1]

Physicochemical Profile
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Property
Value
(Experimental/Predicted)

Implications for Solubility

Molecular Formula C₅H₇NS
Low molecular weight

facilitates dissolution.[1]

Molecular Weight 113.18 g/mol
Kinetics of dissolution are

rapid.

Physical State Liquid or Low-melting Solid

Lower lattice energy barrier

compared to high-melting

solids.

LogP (Octanol/Water) ~1.8 – 2.2 (Predicted)
Lipophilic; partitions strongly

into organic phases.[1]

pKa (NH) ~16.5 (Weak Acid)

Deprotonation requires strong

bases; pH-independent

solubility in physiological

range.[1]

H-Bond Donors 1 (Pyrrole NH)

Capable of H-bonding with

acceptors (DMSO, Methanol).

[1]

Part 2: Solubility Landscape
Organic Solvent Compatibility
The following classification is derived from structural analysis (Hansen Solubility Parameters)

and standard synthetic workup procedures involving this compound.

Class A: High Solubility (>100 mg/mL)[1]
Chlorinated Solvents (DCM, Chloroform):

Mechanism: Strong dispersion forces and dipole interactions.

Application: Primary solvents for reaction workup and extraction.

Polar Aprotic (DMSO, DMF, DMAc):
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Mechanism:[3] The solvent's oxygen accepts the pyrrole NH proton; the methylthio group

interacts via dispersion.

Application: Preparation of 100 mM stock solutions for biological screening.

Esters (Ethyl Acetate):

Mechanism: Moderate polarity matches the solute's dipole; effective for liquid-liquid

extraction from aqueous phases.

Class B: Moderate Solubility (10 – 50 mg/mL)[1]
Alcohols (Methanol, Ethanol, Isopropanol):

Mechanism:[3] Soluble, but the hydrophobic methylthio tail disrupts the solvent's H-bond

network slightly more than in aprotic solvents.

Application: Recrystallization solvent (often mixed with water).[1][4]

Ethers (THF, Diethyl Ether):

Mechanism:[3] Good solubility due to ether oxygen basicity interacting with Pyrrole NH.

Class C: Low Solubility (<1 mg/mL)[1]
Water:

Mechanism:[3] The hydrophobic effect dominates. The energy cost to create a cavity in

the water network exceeds the energy gain from NH-water hydrogen bonding.

Saturated Hydrocarbons (Pentane, Heptane):

Mechanism:[3] While the methylthio group is lipophilic, the polar pyrrole ring reduces

miscibility with pure alkanes. Often used as an anti-solvent to precipitate the compound.

Stability & Handling in Solution
Oxidation Sensitivity: The electron-rich pyrrole ring and the sulfide moiety are susceptible to

oxidation (forming sulfoxides or polypyrroles).
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Recommendation: Degas solvents (sparge with N₂/Ar) before dissolving.[1] Store solutions

at -20°C.

Acid Sensitivity: Pyrroles can polymerize in strong acids. Avoid storing in acidic media for

prolonged periods.

Part 3: Experimental Protocols
Protocol A: Determination of Thermodynamic Solubility
(Shake-Flask Method)
Objective: To determine the saturation solubility (

) in a specific solvent.[1]

Preparation:

Add excess 2-(methylthio)-1H-pyrrole solid/liquid to 2 mL of the target solvent in a crimp-

top HPLC vial.

Ensure a visible undissolved phase remains (supersaturation).[1]

Equilibration:

Agitate at 25°C (or target temp) for 24 hours using a thermomixer (1000 RPM).

Separation:

Centrifuge at 10,000 x g for 10 minutes or filter through a 0.22 µm PTFE filter (ensure filter

compatibility).

Quantification:

Dilute the supernatant 100-fold with Acetonitrile.

Analyze via HPLC-UV (254 nm) against a standard curve.[1]
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Protocol B: Preparation of Biological Stock Solution
(100 mM)
Objective: Create a stable stock for in vitro assays.

Calculation:

Target Concentration: 100 mM

MW: 113.18 mg/mmol[1]

Required Mass for 1 mL: 11.32 mg[1]

Solvent Choice: Anhydrous DMSO (Dimethyl sulfoxide).

Procedure:

Weigh 11.32 mg of compound into a sterile amber vial.

Add 1000 µL of Anhydrous DMSO.

Vortex for 30 seconds. Visual inspection should show a clear, slightly yellow solution.

QC Check: Verify concentration via UV-Vis if critical.

Part 4: Visualization of Solubility Logic
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Start: 2-(methylthio)-1H-pyrrole

Structural Analysis:
1. Lipophilic Thioether (-SMe)

2. H-Bond Donor (NH)

Select Solvent Class

Water / Aqueous Buffers DMSO / DMF / DCM Hexane / Heptane

Insoluble (< 1 mg/mL)
Hydrophobic Effect Dominates

Highly Soluble (> 100 mg/mL)
Dipole & H-Bond Acceptance

Moderate/Low Solubility
Used for Precipitation

Click to download full resolution via product page

Caption: Decision tree illustrating the solubility mechanism based on solvent-solute

interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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